4-(cyclohexylamino)-3-nitrobenzamide

• IUPAC Name: 4-(cyclohexylamino)-3-nitrobenzamide
• InChI: InChI=1S/C13H17N3O3/c14-13(17)9-6-7-11(12(8-9)16(18)19)15-10-4-2-1-3-5-10/h6-8,10,15H,1-5H2,(H2,14,17)
• InChI Key: NZTUSCIOJRINPQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC2=C(C=C(C=C2)C(=O)N)[N+](=O)[O-]
• Molecular Formula: C13H17N3O3
• Molecular Weight: 263.29 g/mol

Description

4-(Cyclohexylamino)-3-nitrobenzamide is a nitro-substituted benzamide derivative characterized by a cyclohexylamino group at the 4-position and a nitro group at the 3-position of the benzene ring. Its synthesis typically involves nucleophilic aromatic substitution, where a chloro or other leaving group is replaced by cyclohexylamine. For example, ethyl 4-(cyclohexylamino)-3-nitrobenzoate (a precursor) is synthesized by reacting ethyl 4-chloro-3-nitrobenzoate with excess cyclohexylamine and triethylamine in THF .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(cyclohexylamino)-3-nitrobenzamide typically involves the following steps:

Nitration of Benzamide: The starting material, benzamide, undergoes nitration using a mixture of concentrated nitric acid and sulfuric acid to introduce the nitro group at the 3-position.

Amination: The nitrobenzamide is then subjected to amination with cyclohexylamine under controlled conditions to form the desired product.

Industrial Production Methods: Industrial production of 4-(cyclohexylamino)-3-nitrobenzamide may involve similar steps but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity.

Types of Reactions:

Reduction: The nitro group in 4-(cyclohexylamino)-3-nitrobenzamide can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Substitution: The compound can undergo nucleophilic substitution reactions, where the cyclohexylamino group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

Reducing Agents: Hydrogen gas with palladium catalyst, sodium borohydride.

Nucleophiles: Various amines, thiols, and alcohols.

Major Products Formed:

Reduction Product: 4-(Cyclohexylamino)-3-aminobenzamide.

Substitution Products: Depending on the nucleophile used, various substituted benzamides can be formed.

Scientific Research Applications

4-(Cyclohexylamino)-3-nitrobenzamide has several applications in scientific research:

Medicinal Chemistry: It is studied for its potential as a pharmacophore in the development of new drugs, particularly those targeting specific enzymes or receptors.

Materials Science: The compound’s unique structure makes it a candidate for use in the synthesis of novel materials with specific properties.

Biological Studies: It is used in research to understand its interactions with biological molecules and its potential effects on cellular processes.

Mechanism of Action

The mechanism of action of 4-(cyclohexylamino)-3-nitrobenzamide involves its interaction with specific molecular targets. The nitro group can participate in redox reactions, while the cyclohexylamino group can form hydrogen bonds and hydrophobic interactions with target proteins. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituent	Molecular Weight (g/mol)	Synthesis Method	Key Application/Property
4-(Cyclohexylamino)-3-nitrobenzamide	Cyclohexylamino	263.3	Substitution of chloro with cyclohexylamine	Ferroptosis inhibition
4-Ethylamino-3-nitrobenzamide	Ethylamino	209.2	Substitution reaction	Research chemical
4-Chloro-3-nitrobenzamide	Chloro	200.6	Thionyl chloride/ammonia treatment	Crystallography studies
4-Acetamido-3-nitrobenzamide	Acetamido	223.2	Acetylation of amino group	Sulfonamide precursor

Substituent Impact :

• Cyclohexylamino: Introduces significant steric bulk, reducing aqueous solubility but enhancing lipid membrane permeability. This may explain its utility in targeting lipid peroxidation pathways in ferroptosis .
• Ethylamino: Less bulky than cyclohexyl, leading to higher solubility in polar solvents. Used as a research chemical due to simpler synthesis .
• Chloro : Electron-withdrawing group increases reactivity toward nucleophilic substitution, making it a versatile intermediate for further derivatization .
• Acetamido : The acetyl group enhances metabolic stability compared to primary amines, often utilized in prodrug designs .

Physical and Chemical Properties

• Solubility: Cyclohexylamino derivatives exhibit lower aqueous solubility than ethylamino or acetamido analogs, as predicted by LogP calculations (higher hydrophobicity).
• Crystallinity: 4-Chloro-3-nitrobenzamide forms stable crystals suitable for X-ray diffraction, attributed to hydrogen bonding between amide groups . No crystallographic data is available for the cyclohexylamino variant, suggesting amorphous tendencies.